8-(4-benzylpiperazin-1-yl)-3-methyl-7-(2-oxo-2-phenylethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(4-benzylpiperazin-1-yl)-3-methyl-7-phenacylpurine-2,6-dione
• InChI: InChI=1S/C25H26N6O3/c1-28-22-21(23(33)27-25(28)34)31(17-20(32)19-10-6-3-7-11-19)24(26-22)30-14-12-29(13-15-30)16-18-8-4-2-5-9-18/h2-11H,12-17H2,1H3,(H,27,33,34)
• InChI Key: FQIMUDXGJDDENG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC4=CC=CC=C4)CC(=O)C5=CC=CC=C5
• Molecular Formula: C25H26N6O3
• Molecular Weight: 458.5 g/mol

Description

8-(4-benzylpiperazin-1-yl)-3-methyl-7-(2-oxo-2-phenylethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C25H26N6O3 and its molecular weight is 458.522. The purity is usually 95%.
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Scientific Research Applications

Analgesic and Anti-inflammatory Applications

A study by Zygmunt et al. (2015) designed and synthesized a series of derivatives, revealing significant analgesic and anti-inflammatory activity in vivo. Some derivatives were more active than reference drugs, showing a strong inhibition of phosphodiesterase activity, suggesting these compounds as new analgesic and anti-inflammatory agents (Zygmunt et al., 2015).

Psychotropic Properties

Research conducted by Chłoń-Rzepa et al. (2013) on 8-aminoalkyl derivatives of purine-2,6-dione with various substituents demonstrated potential psychotropic activity. Selected derivatives produced antidepressant-like effects and exerted anxiolytic-like activity in mice, highlighting the therapeutic potential of these compounds in mental health treatment (Chłoń-Rzepa et al., 2013).

Antitumor Activity

A study focused on the synthesis and structural optimization of N2-(4-(4-methylpiperazin-1-yl)phenyl)-N8-phenyl-9H-purine-2,8-diamine derivatives revealed compounds with significant in vitro antitumor potency. These compounds targeted EGFR-activating and drug-resistance mutations in non-small-cell lung cancer cell lines, indicating their potential as reversible kinase inhibitors for cancer therapy (Yang et al., 2012).

Antibacterial Properties

Merugu et al. (2010) explored the antibacterial activity of benzyl piperazine derivatives, synthesizing compounds under microwave irradiation and screening them for antibacterial efficacy. This study contributes to the potential of such compounds in addressing bacterial infections, showcasing the versatility of benzyl piperazine derivatives in medicinal chemistry (Merugu et al., 2010).